Cas no 88780-19-2 (Benzenamine, 4,4'-methylenebis[3-chloro-N,N-dipropyl-)

• Product Name: Benzenamine, 4,4'-methylenebis[3-chloro-N,N-dipropyl-
• CAS No: 88780-19-2
• MF: C₂₅H₃₆Cl₂N₂
• MW: 435.472744941711
• CID: 621609
• PubChem ID: 71320198
• Update Time: 2025-04-19

Benzenamine, 4,4'-methylenebis[3-chloro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-[[2-chloro-4-(dipropylamino)phenyl]methyl]-N,N-dipropylaniline
• DTXSID80750177
• 88780-19-2
• 4,4'-Methylenebis(3-chloro-N,N-dipropylaniline)
• Benzenamine, 4,4'-methylenebis[3-chloro-N,N-dipropyl-

• Inchi： 1S/C25H36Cl2N2/c1-5-13-28(14-6-2)22-11-9-20(24(26)18-22)17-21-10-12-23(19-25(21)27)29(15-7-3)16-8-4/h9-12,18-19H,5-8,13-17H2,1-4H3
• InChI Key： KBTLWTBJWGEUPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1C=CC(=CC=1Cl)N(CCC)CCC)N(CCC)CCC

Computed Properties

• Exact Mass: 434.2255545g/mol
• Monoisotopic Mass: 434.2255545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 6.5Ų